[(4-chlorophenyl)(5-hydroxy-3-methyl-1H-pyrazol-4-yl)methyl]malononitrile

• IUPAC Name: 2-[(4-chlorophenyl)-(3-methyl-5-oxo-1,2-dihydropyrazol-4-yl)methyl]propanedinitrile
• InChI: InChI=1S/C14H11ClN4O/c1-8-12(14(20)19-18-8)13(10(6-16)7-17)9-2-4-11(15)5-3-9/h2-5,10,13H,1H3,(H2,18,19,20)
• InChI Key: VHBBZGLIENNPFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NN1)C(C2=CC=C(C=C2)Cl)C(C#N)C#N
• Molecular Formula: C14H11ClN4O
• Molecular Weight: 286.71 g/mol

Description

[(4-chlorophenyl)(5-hydroxy-3-methyl-1H-pyrazol-4-yl)methyl]malononitrile is a useful research compound. Its molecular formula is C14H11ClN4O and its molecular weight is 286.71 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 286.0621387 g/mol and the complexity rating of the compound is 514. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Similar compounds, such as pyrazole derivatives, have shown diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Biochemical Pathways

Compounds with similar structures, such as indole derivatives, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Result of Action

Similar compounds, such as pyrazole derivatives, have shown potent antileishmanial and antimalarial activities .